Cas no 1992985-61-1 (8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide)

• Product Name: 8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide
• CAS No: 1992985-61-1
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• MDL: MFCD28399022
• CID: 4710303
• Update Time: 2025-05-26

8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-1,8a-dihydro-imidazo[1,2-a]pyridine-2-carboxylic acid dimethylamide
• 8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide

• MDL： MFCD28399022
• Inchi： 1S/C10H12BrN3O/c1-13(2)10(15)8-6-14-5-3-4-7(11)9(14)12-8/h3-6,9,12H,1-2H3
• InChI Key： JNDGTLFHSDFQGU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C=C(C(N(C)C)=O)NC21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 384
• Topological Polar Surface Area: 35.6

Additional information on 8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide

Recent Advances in the Study of 8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide (CAS: 1992985-61-1)

The compound 8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide (CAS: 1992985-61-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazopyridine core and bromo-substituted structure, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential, particularly in the context of neurological disorders and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. The research demonstrated that 8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide exhibits high binding affinity to specific GABA_A receptor subtypes, suggesting its potential as a lead compound for developing novel neuroactive agents. The study also highlighted the compound's favorable pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability.

In addition to its neurological applications, recent preclinical studies have explored the anticancer properties of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies revealed that the compound induces apoptosis via inhibition of PI3K/AKT/mTOR signaling, a pathway frequently implicated in tumorigenesis. These findings underscore its potential as a scaffold for designing targeted cancer therapies.

The synthetic accessibility of 8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide has also been a subject of recent research. A 2023 study in Organic Letters described an optimized synthetic route that improves yield and scalability while minimizing the formation of byproducts. This advancement is critical for facilitating further pharmacological evaluation and potential industrial-scale production. The study also provided insights into the compound's structure-activity relationships (SAR), which could guide future medicinal chemistry efforts.

Despite these promising developments, challenges remain in translating these findings into clinical applications. For instance, the compound's off-target effects and long-term safety profile require further investigation. Ongoing research aims to address these gaps through comprehensive in vivo studies and structural optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with enhanced efficacy and selectivity.

In conclusion, 8-Bromo-N,N-dimethyl-1,8a-dihydroimidazo[1,2-a]pyridine-2-carboxamide (CAS: 1992985-61-1) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in neurology and oncology, coupled with recent synthetic advancements, position it as a compelling subject for future research. As studies continue to unravel its mechanisms of action and therapeutic potential, this compound may pave the way for novel treatments addressing unmet medical needs.